Cas no 62221-27-6 (1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-)

1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis- structure
62221-27-6 structure
Product Name:1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
CAS No:62221-27-6
MF:C12H28N2O6
MW:296.360524177551
CID:453855
PubChem ID:23467815
Update Time:2025-04-19

1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
    • 3-[3-[bis(2,3-dihydroxypropyl)amino]propylamino]propane-1,2-diol
    • 3,3'-({3-[(2,3-Dihydroxypropyl)amino]propyl}azanediyl)di(propane-1,2-diol)
    • N,N,N'-Tri-(2,3-dihydroxypropyl)trimethylenediamine
    • LFWKIPPAQBRNEJ-UHFFFAOYSA-N
    • 62221-27-6
    • SCHEMBL11392526
    • DTXSID50634435
    • Inchi: 1S/C12H28N2O6/c15-7-10(18)4-13-2-1-3-14(5-11(19)8-16)6-12(20)9-17/h10-13,15-20H,1-9H2
    • InChI Key: LFWKIPPAQBRNEJ-UHFFFAOYSA-N
    • SMILES: OC(CO)CN(CC(CO)O)CCCNCC(CO)O

Computed Properties

  • Exact Mass: 296.19484
  • Monoisotopic Mass: 296.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 136.65
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